molecular formula C13H13O5PS B8464056 {[4-(Benzenesulfonyl)phenyl]methyl}phosphonic acid CAS No. 114496-49-0

{[4-(Benzenesulfonyl)phenyl]methyl}phosphonic acid

Cat. No.: B8464056
CAS No.: 114496-49-0
M. Wt: 312.28 g/mol
InChI Key: BCFFHGVBUTYSHS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

{[4-(Benzenesulfonyl)phenyl]methyl}phosphonic acid is a useful research compound. Its molecular formula is C13H13O5PS and its molecular weight is 312.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

114496-49-0

Molecular Formula

C13H13O5PS

Molecular Weight

312.28 g/mol

IUPAC Name

[4-(benzenesulfonyl)phenyl]methylphosphonic acid

InChI

InChI=1S/C13H13O5PS/c14-19(15,16)10-11-6-8-13(9-7-11)20(17,18)12-4-2-1-3-5-12/h1-9H,10H2,(H2,14,15,16)

InChI Key

BCFFHGVBUTYSHS-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)S(=O)(=O)C2=CC=C(C=C2)CP(=O)(O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4.3 g (14 mmol) of 4-(phenylsulfonyl)benzyl bromide and 30 g (0.1 mole) of tris-trimethylsilylphosphite was heated at 120° C. for 18 hours. The excess tris-trimethylsilylphosphite was distilled off under reduced pressure. The residue was dissolved in 200 ml of 9:1 tetrahydrofuran/water and was allowed to stand at room temperature for 18 hours. The tetrahydrofuran was evaporated and the resulting solids were filtered and washed with water to give 1.4 g of product; m.p. 217-219° C.
Quantity
4.3 g
Type
reactant
Reaction Step One
Quantity
30 g
Type
reactant
Reaction Step One

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